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Compound of Interest

Compound Name: (E)-9-Hexadecenyl acetate

Cat. No.: B013422

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-9-Hexadecenyl acetate is a long-chain acetate ester that functions as an insect
pheromone, playing a crucial role in the chemical communication of several lepidopteran
species. This technical guide provides a comprehensive overview of its physicochemical
properties, a representative synthesis methodology, its known biological activity, and detailed
experimental protocols for its analysis. The information is intended to support research and
development efforts in chemical ecology, pest management, and drug discovery.

Physicochemical Properties

The physicochemical properties of (E)-9-Hexadecenyl acetate are summarized in the table
below. It should be noted that while some experimental data is available, certain values are
derived from closely related isomers or computational models due to a lack of specific
experimental data for this particular compound.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b013422?utm_src=pdf-interest
https://www.benchchem.com/product/b013422?utm_src=pdf-body
https://www.benchchem.com/product/b013422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source | Note

CAS Number 56218-69-0

IUPAC Name [(E)-hexadec-9-enyl] acetate PubChem

Molecular Formula C1sH3402 PubChem[1]

Molecular Weight 282.46 g/mol Guidechem[2]

Boiling Point 365°C at 760 mmHg Mobei Chemical[3]

Density 0.875 g/cm?3 Mobei Chemical[3]

Solubility Soluble in most organic General chemical property
solvents

Standard non-polar:

] 1984.6Semi-standard non-
Kovats Retention Index PubChem[1]
polar: 1998Standard polar:

2317

Synthesis of (E)-9-Hexadecenyl Acetate

A specific, detailed synthesis protocol for (E)-9-Hexadecenyl acetate is not readily available in
the surveyed literature. However, a plausible and efficient synthesis can be designed based on
standard organic chemistry reactions, primarily a Wittig reaction to form the (E)-alkene,
followed by acetylation.

Representative Synthesis Workflow
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Step 1: Wittig Reaction
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Step 2: Acetylation
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Pheromone Molecule
((E)-9-Hexadecenyl acetate)

Binding & Solubilization

Pheromone-Binding Protein (PBP)
ransport to Receptor
Odorant Receptor (OR) OR Co-receptor (Orco)
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Activation

Phospholipase C (PLC) on Influx (Ca2*, Na*)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b013422#e-9-hexadecenyl-acetate-cas-number-
56218-69-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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